Cas no 4702-90-3 (Solvent Yellow 93)

• Product Name: Solvent Yellow 93
• CAS No: 4702-90-3
• MF: C₂₁H₁₈N₄O₂
• MW: 358.393224239349
• CID: 45249
• PubChem ID: 5705091
• Update Time: 2025-06-08

Solvent Yellow 93 Chemical and Physical Properties

Names and Identifiers

• Solvent Yellow 93
• C.I.Solvent Yellow 93
• C.I.SOLVENT YELLOW 93(48160)
• 5,5'-dimethyl-2,2'-diphenyl-1,2,2',4'-tetrahydro-4,4'methanylylidene-bis-pyrazol-3-one
• Kayaset Yellow GN
• Oplas Yellow 140
• Polymer Yellow GN
• Thermoplast Yellow 104
• C.I. 48160
• 4-[(1,5-Dihydro-3-methyl-5-oxo-1-phenyl-4H-pyrazol-4-ylidene)methyl]-2,4-dihydro-5-methyl-2-phenyl-3H-pyrazol-3-one
• S.Y93
• (61969-52-6) solvent yellow 93
• transparent yellow 3g
• 3H-Pyrazol-3-one, 4-(1,5-dihydro-3-methyl-5-oxo-1-phenyl-4H-pyrazol-4-ylidene)methyl-2,4-dihydro-5-methyl-2-phenyl-
• Solvent yellow 93 (C.I. 48160)
• Solvent Yellow 93
• (4E)-5-methyl-4-[(3-methyl-5-oxo-1-phenyl-4H-pyrazol-4-yl)methylidene]-2-phenylpyrazol-3-one
• 4-((1,5-Dihydro-3-methyl-5-oxo-1-phenyl-4H-pyrazol-4-ylidene)methyl)-2,4-dihydro-5-methyl-2-phenyl-3H-pyrazol-3-one
• SCHEMBL247053
• 3H-Pyrazol-3-one, 4-[(1,5-dihydro-3-methyl-5-oxo-1-phenyl-4H-pyrazol-4-ylidene)methyl]-2,4-dihydro-5-methyl-2-phenyl-
• Diaresin Yellow L 3G
• 4702-90-3
• HY-D0376
• AKOS040744114
• Sandoplast Yellow 3G
• C.I. Solvent Yellow 93
• CS-0010379
• 190086-12-5
• Solvaperm Yellow 3G
• W-109990
• 3H-Pyrazol-3-one, 4-((1,5-dihydro-3-methyl-5-oxo-1-phenyl-4H-pyrazol-4-ylidene)methyl)-2,4-dihydro-5-methyl-2-phenyl-
• Macrolex Yellow 3G
• EINECS 225-184-1
• 3H-Pyrazol-3-one, 4-((1,5-dihydro-3-methyl-5-oxo-1-phenyl-4H-pyrazol-4-ylidene)methyl)-2,4-dihydr o-5-methyl-2-phenyl-
• AKOS004905471
• 4-[(1,5-2H-3-methyl-5-oxo-1-phenyl-4H-pyrazol-4-ylidene)methyl]-2,4-2H-5-methyl-2-phenyl-3H-pyrazol-3-one
• TS-08056
• QPAPQRFSPBUJAU-CPNJWEJPSA-N

• MDL： MFCD01110803
• Inchi： 1S/C21H18N4O2/c1-14-18(20(26)24(22-14)16-9-5-3-6-10-16)13-19-15(2)23-25(21(19)27)17-11-7-4-8-12-17/h3-13,18H,1-2H3/b19-13+
• InChI Key： QPAPQRFSPBUJAU-CPNJWEJPSA-N
• SMILES： O=C1C(/C=C2/C(N(C3C=CC=CC=3)N=C/2C)=O)C(C)=NN1C1C=CC=CC=1

Computed Properties

• Exact Mass: 358.14300
• Monoisotopic Mass: 358.142976
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 3
• Complexity: 712
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 65.3
• XLogP3: 2.8

Experimental Properties

• Density: 1.27
• Melting Point: 180 °C
• Boiling Point: 556.2 ºC at 760 mmHg
• Flash Point: 290.2 ºC
• Refractive Index: 1.668
• PSA: 65.34000
• LogP: 2.37560
• pka: 1.73±0.70(Predicted)
• Solubility: 4.7μg/L at 23℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azolines Pyrazolines Pyrazolones

Additional information on Solvent Yellow 93

Comprehensive Overview of Solvent Yellow 93 (CAS No. 4702-90-3): Properties, Applications, and Industry Trends

Solvent Yellow 93 (CAS No. 4702-90-3) is a high-performance synthetic dye widely recognized for its vibrant yellow hue and exceptional solubility in organic solvents. As a member of the azo dye family, this compound has gained significant traction in industrial applications due to its thermal stability, lightfastness, and compatibility with various polymer systems. The chemical structure of CAS 4702-90-3 features a unique molecular configuration that enables it to maintain color integrity even under prolonged exposure to UV radiation, making it a preferred choice for plastic coloration and ink formulations.

Recent market analysis reveals growing demand for Solvent Yellow 93 dye in the packaging industry, particularly for food-grade plastic containers and synthetic fabrics. Environmental concerns have driven innovation in eco-friendly dye technologies, with manufacturers focusing on improving the biodegradability profile of azo-based colorants like 4702-90-3. Regulatory bodies such as REACH and FDA have established strict guidelines for industrial dye usage, prompting suppliers to develop purified grades of Solvent Yellow 93 that meet international safety standards.

The technical specifications of CAS No. 4702-90-3 include a molecular weight of 383.43 g/mol and a melting point range between 150-155°C. Its excellent solvent compatibility extends to hydrocarbons, ketones, and esters, enabling versatile application in automotive coatings, printing inks, and masterbatch production. Industry researchers have noted particular interest in its use for color concentrate formulations, where consistent batch-to-batch quality is paramount for maintaining production standards.

Emerging applications for Solvent Yellow 93 pigment include 3D printing materials and specialty coatings for electronic components. The compound's ability to withstand processing temperatures up to 280°C makes it suitable for engineering plastics like nylon and polycarbonate. Quality control protocols for 4702-90-3 typically involve HPLC analysis to ensure purity levels exceed 98%, with advanced spectroscopy methods verifying the absence of heavy metal contaminants.

From a commercial perspective, the global market for yellow solvent dyes is projected to grow at 4.2% CAGR through 2028, with Solvent Yellow 93 price trends reflecting increased raw material costs and sustainability compliance investments. Manufacturers are responding to green chemistry demands by developing water-based alternatives, though organic solvent-soluble dyes like 4702-90-3 remain essential for specific technical applications requiring superior penetration and color strength.

Technical datasheets for Solvent Yellow 93 CAS 4702-90-3 emphasize its excellent migration resistance and low volatility, critical factors for applications in thermoplastic coloration. The dye's absorption maxima at 425 nm makes it particularly effective for achieving bright, clean yellow shades without the greenish undertones common in cheaper alternatives. Recent patent filings indicate ongoing research into modified azo structures that enhance the photostability of 4702-90-3 while maintaining its cost-effectiveness.

Supply chain specialists note that Solvent Yellow 93 manufacturers are increasingly adopting blockchain technology to ensure material traceability throughout production and distribution. This addresses growing consumer demand for transparent sourcing of industrial chemicals. The compound's toxicological profile has been extensively documented, with recent studies confirming its safety in approved applications when handled according to industrial hygiene standards.

Innovative formulations combining CAS 4702-90-3 with other high-performance pigments are enabling new color spaces for consumer product design. The dye's compatibility with polymer stabilization systems allows it to perform well in challenging environments, including outdoor applications subject to weathering. As sustainability initiatives gain momentum, research into bio-based solvent systems for Solvent Yellow 93 dissolution represents an important area of development for the coloration industry.

Quality assurance protocols for 4702-90-3 involve rigorous testing for batch consistency, including spectrophotometric analysis of color strength and chromaticity coordinates. The compound's excellent heat resistance makes it particularly valuable for injection molding applications, where thermal degradation of colorants can lead to production issues. Technical support teams specializing in industrial color solutions often recommend Solvent Yellow 93 for applications requiring both bright coloration and long-term stability.

The future development of CAS No. 4702-90-3 appears focused on enhancing its environmental profile while maintaining the technical advantages that have made it an industry staple. Ongoing research into molecular encapsulation techniques aims to further improve the lightfastness of Solvent Yellow 93, potentially expanding its applications into high-UV environments. As digital color management systems become more sophisticated, the precise colorimetric properties of 4702-90-3 are being characterized in greater detail to facilitate its integration into automated production workflows.